Cas no 478043-26-4 (2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile)

• Product Name: 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
• CAS No: 478043-26-4
• MF: C₁₉H₁₁F₆N₃
• MW: 395.301164865494
• CID: 854261
• Update Time: 2023-08-02

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-acetonitrile,alpha-(4-methylphenyl)-5,7-bis(trifluoromethyl)-(9CI)
• 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile
• Bionet1_003648
• MLS000540885
• HMS579C10
• HMS2308L24
• SMR000125943
• 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methylphenyl)acetonitrile

• Inchi： 1S/C19H11F6N3/c1-10-2-4-11(5-3-10)13(9-26)15-7-6-12-14(18(20,21)22)8-16(19(23,24)25)28-17(12)27-15/h2-8,13H,1H3
• InChI Key： YGKJCHLQHUILMM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(C)=CC=1)=N2)(F)F

Computed Properties

• Exact Mass: 395.086
• Monoisotopic Mass: 395.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6